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Compound of Interest

Compound Name: 1-(2-Bromophenyl)ethylamine

Cat. No.: B040971 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(2-Bromophenyl)ethylamine (CAS RN: 113899-55-1), a compound frequently used in

pharmaceutical research and development. Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance. This guide is intended for

researchers, scientists, and drug development professionals actively handling this and similar

chemical reagents.

Hazard Identification and Waste Classification
1-(2-Bromophenyl)ethylamine is classified as a hazardous substance. Before disposal, it is

imperative to understand its associated dangers. Waste containing this substance must be

treated as regulated hazardous waste. Never dispose of this chemical down the drain or in

regular trash.

Table 1: Hazard Profile for 1-(2-Bromophenyl)ethylamine
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Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[1]

Skin Irritation (Category 2) /

Skin Corrosion (Category

1B/1C)

H315 / H314
Causes skin irritation or severe

skin burns.[1][2][3]

Serious Eye Damage / Eye

Irritation
H319 / H318

Causes serious eye irritation or

damage.[1][2][3]

Specific Target Organ Toxicity

— Single Exposure (Category

3)

H335
May cause respiratory

irritation.[1]

Hazardous to the Aquatic

Environment
H411

Toxic to aquatic life with long

lasting effects.

Note: Hazard classifications may vary slightly between suppliers and isomers. Always refer to

the specific Safety Data Sheet (SDS) for the material in use.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe segregation, containment, and disposal

of 1-(2-Bromophenyl)ethylamine waste, including pure unused reagent, contaminated

solutions, and contaminated labware.

Materials Required:

Appropriate Personal Protective Equipment (PPE): Nitrile gloves, safety glasses/goggles, lab

coat.

Designated Hazardous Waste Container (Glass or Polyethylene, compatible with

halogenated organic compounds).

Hazardous Waste Tag.
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Inert absorbent material (e.g., vermiculite or sand) for spill cleanup.

Access to a designated Satellite Accumulation Area (SAA).

Procedure:

Step 1: Waste Segregation at the Point of Generation

Identify: Immediately identify all waste streams containing 1-(2-Bromophenyl)ethylamine
as "Halogenated Organic Waste."

Segregate: Do not mix this waste with non-halogenated organic waste, aqueous waste, or

solid waste. Segregation is crucial as the disposal methods and costs for halogenated

materials differ significantly, often requiring high-temperature incineration.

Step 2: Containerization

Select Container: Use a clean, leak-proof container with a secure screw-top cap. The

container material must be compatible with brominated organic amines; glass or high-density

polyethylene (HDPE) is generally suitable. If reusing a chemical bottle, ensure it is the

original container or one that held a compatible chemical, and completely deface the original

label.

Liquid Waste: Pour liquid waste directly and carefully into the designated "Halogenated

Organic Waste" container.

Solid Waste: Collect contaminated solids (e.g., pipette tips, contaminated gloves, absorbent

paper) in a separate, clearly labeled plastic bag or a designated solid waste container. Do

not place sharp objects like needles directly into bags.

Prevent Overfilling: Do not fill the container beyond 90% capacity to allow for vapor

expansion and prevent spills.

Step 3: Labeling

Attach Tag: Affix a completed Hazardous Waste Tag to the container before adding the first

drop of waste.
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Complete Information: Clearly write the full chemical name, "1-(2-
Bromophenyl)ethylamine," and list all other constituents and their estimated percentages.

Do not use abbreviations or chemical formulas.

Mark Hazards: Check the appropriate hazard boxes on the tag (e.g., "Toxic," "Corrosive").

Step 4: Temporary Storage (Satellite Accumulation Area)

Secure Container: Keep the waste container tightly sealed at all times, except when adding

waste.

Location: Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, under the control of the operator. The SAA must be at or near the point of

generation.

Incompatibilities: Ensure the waste container is stored away from incompatible materials,

particularly strong oxidizing agents and acids, to prevent violent reactions.[4]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Step 5: Request for Disposal

Monitor Volume: Once the waste container is 75% full, or if work on the project generating

the waste is complete, schedule a pickup.

Follow Institutional Procedures: Contact your institution's Environmental Health & Safety

(EH&S) department or equivalent to arrange for the collection of the hazardous waste.

Follow their specific online or paper-based request procedures.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-(2-Bromophenyl)ethylamine.
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Figure 1. Disposal Workflow for 1-(2-Bromophenyl)ethylamine
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Caption: Disposal workflow for 1-(2-Bromophenyl)ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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